1-(4-Fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone

• IUPAC Name: 1-(4-fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone
• InChI: InChI=1S/C19H16FNOS/c1-12-10-19(21-17-6-4-3-5-15(12)17)23-11-18(22)14-7-8-16(20)13(2)9-14/h3-10H,11H2,1-2H3
• InChI Key: VFPVXWXNKQCEOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)C3=CC(=C(C=C3)F)C
• Molecular Formula: C19H16FNOS
• Molecular Weight: 325.4 g/mol

Description

1-(4-Fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FMISO and is synthesized using a specific method that involves the reaction of 4-methylquinoline-2-thiol with 4-fluoro-3-methylbenzoyl chloride.

Mechanism of Action

The mechanism of action of 1-(4-Fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone involves its ability to bind to the hypoxic cells in tumors. The compound is selectively taken up by the hypoxic cells due to the low oxygen concentration in these cells. The binding of FMISO to the hypoxic cells leads to the accumulation of the compound in these cells, which can be detected using PET imaging.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects in vivo. The compound is rapidly cleared from the body, and no significant toxicity has been observed in animal studies. However, further research is required to determine the long-term effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-Fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone in lab experiments include its high selectivity for hypoxic cells, its ability to provide high-resolution images, and its non-invasive nature. However, the limitations of using this compound include its short half-life, which requires the use of a cyclotron for radiolabeling, and the need for specialized imaging equipment.

Future Directions

There are several future directions for the use of 1-(4-Fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone in scientific research. One potential direction is the development of new radiotracers based on FMISO that can target specific types of tumors. Another direction is the use of FMISO in combination with other imaging techniques to provide a more comprehensive analysis of hypoxic regions in tumors. Additionally, the use of FMISO in the development of new treatment strategies for cancer is an area of active research. Finally, the use of FMISO in other fields of scientific research, such as neuroscience and cardiology, is an area that requires further investigation.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential in various fields of scientific research. The compound is synthesized using a specific method and has been extensively studied for its potential applications in oncology. The mechanism of action of FMISO involves its ability to bind to hypoxic cells in tumors, and the compound has minimal biochemical and physiological effects in vivo. The advantages of using FMISO in lab experiments include its high selectivity for hypoxic cells and its non-invasive nature, while the limitations include its short half-life and the need for specialized imaging equipment. Finally, there are several future directions for the use of FMISO in scientific research, including the development of new radiotracers, the use of FMISO in combination with other imaging techniques, and the use of FMISO in the development of new treatment strategies for cancer.

Synthesis Methods

The synthesis of 1-(4-Fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone involves the reaction of 4-methylquinoline-2-thiol with 4-fluoro-3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained after purification using column chromatography. This method is efficient and provides a high yield of the desired product.

Scientific Research Applications

1-(4-Fluoro-3-methylphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of oncology. FMISO is used as a radiotracer in PET imaging to detect hypoxic regions in tumors. The hypoxic regions in tumors are resistant to radiation therapy and chemotherapy, and FMISO helps in identifying these regions, which aids in the development of effective treatment strategies.